Cas no 126764-60-1 (Benzenethiol, 2-amino-4,6-difluoro-)

• Product Name: Benzenethiol, 2-amino-4,6-difluoro-
• CAS No: 126764-60-1
• MF: C₆H₅F₂NS
• MW: 161.17240691185
• CID: 839136
• PubChem ID: 19789642
• Update Time: 2025-04-19

Benzenethiol, 2-amino-4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4,6-difluoro-
• 2-amino-4,6-difluorobenzenethiol
• Benzenethiol,2-amino-4,6-difluoro- (9CI)
• Benzenethiol, 2-amino-4,6-difluoro- (9CI)

• Inchi： 1S/C6H5F2NS/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H,9H2
• InChI Key： RMJMNZCAJIQYIB-UHFFFAOYSA-N
• SMILES： SC1C(=CC(=CC=1N)F)F

Computed Properties

• Exact Mass: 161.01115
• Monoisotopic Mass: 161.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.429
• Boiling Point: 231 ºC
• Flash Point: 94 ºC
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols